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An In-depth Technical Guide to 3-(4-Methoxyphenoxy)benzaldehyde

Abstract
This technical guide provides a comprehensive overview of 3-(4-
Methoxyphenoxy)benzaldehyde (CAS No. 62373-80-2), a key aromatic aldehyde and

diphenyl ether derivative. This document is intended for researchers, scientists, and

professionals in drug development and fine chemical synthesis. It consolidates critical

information regarding its physicochemical properties, provides a validated synthesis protocol,

discusses analytical characterization techniques, explores its applications as a versatile

chemical intermediate, and outlines essential safety and handling procedures. The causality

behind experimental choices and the self-validating nature of the described protocols are

emphasized to ensure scientific integrity and practical utility.

Introduction to 3-(4-Methoxyphenoxy)benzaldehyde
3-(4-Methoxyphenoxy)benzaldehyde is a difunctional organic compound featuring both an

aldehyde group and a diaryl ether linkage. This unique structural combination makes it a

valuable building block in organic synthesis. The aldehyde group serves as a reactive handle

for a multitude of chemical transformations, including oxidation, reduction, and the formation of

carbon-carbon and carbon-nitrogen bonds. The diphenyl ether core, substituted with a methoxy

group, imparts specific steric and electronic properties that are leveraged in the design of

complex target molecules.
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Its primary significance lies in its role as a precursor and intermediate in the synthesis of

pharmaceuticals, agrochemicals, and specialty materials.[1][2] For instance, it has been utilized

as a key building block in the synthesis of tetrahydroisoquinolinones, a class of compounds

with diverse biological activities.[3][4] The precise positioning of its functional groups allows for

the controlled construction of intricate molecular architectures, making it a compound of

considerable interest to medicinal and synthetic chemists.

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to

its effective use in research and development. The key properties of 3-(4-
Methoxyphenoxy)benzaldehyde are summarized below. This data is critical for designing

reaction conditions, purification strategies, and appropriate storage protocols.

Property Value Source(s)

CAS Number 62373-80-2 [1][3][5]

Molecular Formula C₁₄H₁₂O₃ [3][5]

Molecular Weight 228.24 g/mol [3][4]

Appearance
Colorless to yellow to green

clear liquid
[1][6]

Boiling Point 145 °C at 0.4 mmHg [3][4]

Density 1.089 g/mL at 25 °C [3][4]

Refractive Index (n²⁰/D) 1.596 [3][4]

SMILES String
COc1ccc(Oc2cccc(C=O)c2)cc

1
[4]

InChI Key
WLFDEVVCXPTAQA-

UHFFFAOYSA-N
[4]

Sensitivity Air Sensitive [1][6]

Storage Class Code 10 - Combustible liquids [4]
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Synthesis and Purification
The synthesis of 3-(4-Methoxyphenoxy)benzaldehyde is typically achieved via a nucleophilic

aromatic substitution reaction, a variant of the Williamson ether synthesis. This method is

reliable and scalable. The causality for this choice rests on the high reactivity of the phenoxide

ion with an activated aryl halide.

Synthesis Pathway
The logical flow for the synthesis is outlined below. The process begins with readily available

starting materials and proceeds through a well-established reaction mechanism to yield the

desired product.
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Starting Materials Reagents & Conditions

3-Hydroxybenzaldehyde

Nucleophilic Aromatic Substitution

4-Fluoroanisole Potassium Carbonate (K₂CO₃) Dimethylformamide (DMF) Heat (e.g., 120 °C)

Aqueous Workup & Extraction

Column Chromatography
(Silica Gel)

3-(4-Methoxyphenoxy)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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